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Compound of Interest

Compound Name: Ferristatin I

Cat. No.: B1232241

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ferristatin Il is a small molecule inhibitor of iron uptake. It functions by inducing the
degradation of transferrin receptor protein 1 (TfR1), a key protein involved in cellular iron
import.[1][2] This compound is a valuable tool for studying iron metabolism and has potential
applications in conditions where iron dysregulation is a factor. Accurate and consistent
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation of a Ferristatin Il stock
solution using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

A summary of the key quantitative data for Ferristatin Il is provided in the table below for easy
reference.
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Parameter Value Reference
Molecular Formula C34H25N907S2 - 2Na [1112]
Formula Weight 781.7 g/mol [1][2]

Purity >95% [1]
Appearance Solid [1][2]
Storage of Solid -20°C [2]

) ~12 uM (for iron uptake
In Vitro ICso o [1][3]
inhibition in HelLa cells)

Recommended Stock ]
] 10 mM in DMSO N/A
Concentration

] -20°C for short-term, -80°C for
Storage of Stock Solution [4]
long-term

Signaling Pathway of Ferristatin Il

Ferristatin Il exerts its biological effect by targeting the transferrin receptor 1 (TfR1). The
binding of Ferristatin Il to TfR1 leads to the degradation of the receptor, thereby inhibiting
cellular iron uptake.

Ferristatin Il Binds to Transferrin Receptor 1 (TfR1) Induces TfR1 Degradation Cellular Iron Uptake
Y

Inhibition

Click to download full resolution via product page

Caption: Signaling pathway of Ferristatin II.

Experimental Protocol: Preparation of 10 mM
Ferristatin Il Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ferristatin 1l in DMSO.
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Materials:

Ferristatin Il (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Sterile pipette and tips

Vortex mixer

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of Ferristatin Il to equilibrate to
room temperature to prevent condensation of moisture.

Weighing Ferristatin II: Carefully weigh out 7.82 mg of Ferristatin Il solid using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

o Calculation: To prepare a 10 mM (0.010 mol/L) solution:

» Mass (g) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol )

= Mass (mg) =10 mmol/Lx 1 mL x 781.7 g/mol = 7.817 mg

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Ferristatin Il solid.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.[5]
Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.
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o Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to one year).[4] When ready to use, thaw an aliquot at room
temperature and dilute it to the desired working concentration in the appropriate cell culture
medium or buffer.

Workflow for Preparing Ferristatin Il Stock Solution
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Caption: Workflow for preparing Ferristatin Il stock solution.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling Ferristatin Il and DMSO.

 DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with caution.[6]

o Work in a well-ventilated area or a chemical fume hood.

Conclusion

This protocol provides a standardized method for the preparation of Ferristatin Il stock
solutions in DMSO, which is essential for ensuring the accuracy and reproducibility of
experimental results. Adherence to these guidelines will aid researchers in effectively utilizing
this inhibitor in their studies of iron metabolism and related cellular processes. In published
studies, DMSO has been used as a vehicle control in in vitro experiments with Ferristatin I1.[3]

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Ferristatin 1l Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232241#how-to-prepare-ferristatin-ii-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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